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Introduction

Supercritical fluid dyeing (SFD) presents a transformative, water-free alternative to

conventional aqueous dyeing processes, which are known for high water and energy

consumption and significant wastewater generation. By utilizing carbon dioxide (CO2) in its

supercritical state (above 31.1 °C and 73.8 bar), this technology offers an environmentally

benign method for coloring synthetic fibers, particularly polyester, with disperse dyes. In its

supercritical state, CO2 exhibits a unique combination of gas-like viscosity and liquid-like

density, enabling it to act as an excellent solvent and transport medium for non-polar disperse

dyes.[1] This allows for rapid and uniform penetration of dye into the polymer matrix without the

need for water or chemical auxiliaries like dispersing agents.[2][3] The result is a high-quality

dyeing process with advantages that include reduced processing times, energy savings (as no

drying is required), and the ability to recycle over 90% of the CO2.[4]

While specific data for Disperse Red 354 is limited in publicly available literature, the principles

and protocols outlined here are applicable to a wide range of disperse dyes, including various

red azo and anthraquinone-based dyes used for polyester. The provided protocols are based

on established methodologies for dyes such as C.I. Disperse Red 153 and C.I. Disperse Red

60.[4][5][6]

Quantitative Data Summary
The efficiency and outcome of supercritical CO2 (scCO2) dyeing are highly dependent on

process parameters. The following tables summarize typical operating conditions, the solubility
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of various disperse dyes, and a comparison of fastness properties with traditional aqueous

dyeing.

Table 1: Typical Process Parameters for scCO2 Dyeing of Polyester
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Parameter Typical Range Unit Notes

Temperature 80 - 140 °C

Temperature affects

dye solubility and fiber

swelling. Higher

temperatures can

increase dye uptake

but must be managed

to avoid polymer

degradation.[4]

Pressure 17 - 29 MPa

Pressure directly

influences CO2

density, which is a

primary driver of dye

solubility and

penetration into the

fiber.[4][7]

Dyeing Time 20 - 90 minutes

Significantly shorter

than conventional

aqueous dyeing due

to high diffusion rates

in the supercritical

fluid.[4][8]

Dye Concentration 1 - 4 % owf

The amount of dye

used is calculated

based on the weight

of the fabric.[6]

CO2 Flow Rate 20 - 40 mL/min

In dynamic systems,

flow rate affects the

dissolution kinetics of

the dye.[9]

owf: on weight of

fabric
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Table 2: Solubility of Various Disperse Dyes in Supercritical CO2

The solubility of disperse dyes in scCO2 is a critical factor for successful dyeing. It is influenced

by dye structure, temperature, and pressure (density) of the CO2.

Dye Name Temperature (°C) Pressure (MPa) Solubility (mol/mol)

C.I. Disperse Red 19 70 - 130 14 - 26
1.51 x 10⁻⁶ - 2.63 x

10⁻⁶[10]

C.I. Disperse Red 73 70 - 130 14 - 26
1.96 x 10⁻⁶ - 19.78 x

10⁻⁶[10]

C.I. Disperse Red 127 100 - 115 21 - 25
1.84 x 10⁻⁶ - 3.37 x

10⁻⁶[11]

C.I. Disperse Yellow

82
80 - 100 20 - 35 ~10⁻⁶ - 10⁻⁵[12]

C.I. Mordant Brown 50 - 70 13 - 20
1.2 x 10⁻⁴ - 5.1 x

10⁻⁴[13]

Table 3: Comparative Colorfastness Properties (scCO2 vs. Aqueous Dyeing)

Colorfastness is a measure of a dyed textile's resistance to fading or color transfer. Testing is

typically performed using ISO standards.[14] Generally, scCO2 dyeing yields fastness

properties that are comparable or superior to conventional methods.[4][15]

Fastness Test Typical Rating (Grade 1-5) ISO Standard

Washing Fastness 4 - 5 ISO 105-C06[14][16]

Rubbing Fastness (Dry) 4 - 5 ISO 105-X12[17][18]

Rubbing Fastness (Wet) 3 - 4 ISO 105-X12[17][18]

Light Fastness ≥ 4 ISO 105-B02[19]

*Ratings are on a scale of 1

(poor) to 5 (excellent).[18]
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Experimental Protocols & Visualizations
The following section provides detailed protocols for the dyeing of polyester fabric with a

disperse dye like Disperse Red 354 using a lab-scale supercritical fluid dyeing apparatus.

Visualizations
Caption: General experimental workflow for supercritical CO2 dyeing.

Caption: Mechanism of dye transport and fixation in scCO2 dyeing.

Protocol 1: Supercritical CO2 Dyeing of Polyester Fabric
Objective: To dye polyester fabric using a disperse dye in a supercritical CO2 medium.

Materials & Equipment:

Polyester fabric (pre-cleaned)

Disperse Red 354 (or similar, e.g., Disperse Red 153) as a fine powder

High-pressure dyeing vessel (autoclave) with temperature and pressure controls

CO2 cylinder (purity ≥ 99.5%) with a high-pressure pump

Heating system (e.g., oil bath or heating jacket)[8]

Procedure:

Sample Preparation: Cut a sample of pre-cleaned polyester fabric (e.g., 5 grams) and

accurately weigh it.

Loading: Place the fabric sample inside the dyeing vessel. Place the accurately weighed

disperse dye powder (e.g., 2% on weight of fabric) at the bottom of the vessel.[20]

Sealing and Purging: Seal the vessel securely. Purge the system with low-pressure CO2 gas

for 2-3 minutes to remove any residual air.
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Pressurization: Begin pumping liquid CO2 into the vessel until the target pressure (e.g., 20-

25 MPa) is reached.

Heating and Dyeing: Start the heating system and bring the vessel to the desired dyeing

temperature (e.g., 120 °C) at a controlled rate (e.g., 2-3 °C/min).[8][20] Once the target

temperature and pressure are stable, maintain these conditions for the dyeing duration (e.g.,

60 minutes). Agitation or circulation of the fluid may be employed to ensure even dyeing.

Cooling and Depressurization: After the dyeing time has elapsed, cool the vessel down to

below 50 °C.[8] Slowly release the pressure. During this step, the CO2 returns to a gaseous

state, loses its solvent power, and the undissolved dye precipitates out. The CO2 can be

captured for recycling.

Sample Retrieval: Once the vessel is fully depressurized, open it and carefully remove the

dyed fabric sample. The unused dye powder can be collected from the bottom of the vessel

for reuse.[1]

Protocol 2: Post-Dyeing Reduction Clearing
Objective: To remove any dye particles adhering to the surface of the dyed fabric, which can

negatively impact rubbing fastness.

Materials:

Dyed polyester sample

Sodium dithionite (2 g/L)

Sodium hydroxide (2 g/L)

Beaker and heating stirrer

Deionized water

Procedure:

Prepare a clearing solution containing 2 g/L sodium dithionite and 2 g/L sodium hydroxide in

deionized water.
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Immerse the dyed polyester fabric in the solution at a liquor ratio of approximately 10:1.

Heat the solution to 60 °C and maintain for 20 minutes with gentle stirring.[8]

Remove the fabric, rinse it thoroughly with warm and then cold deionized water until the

rinsing water is clear.

Allow the fabric to air dry completely.

Protocol 3: Evaluation of Dyeing Performance
Objective: To quantify the dyeing result through color strength measurement and to assess the

durability of the color.

1. Color Strength (K/S Value):

Use a reflectance spectrophotometer to measure the spectral reflectance of the dyed fabric

at its wavelength of maximum absorption (λmax).

The Kubelka-Munk equation is used to calculate the K/S value, which is proportional to the

concentration of dye in the fiber: K/S = (1 - R)² / 2R where R is the decimal fraction of the

reflectance of the sample.

Higher K/S values indicate a greater color yield on the fabric.[20][21]

2. Colorfastness to Washing (ISO 105-C06):

Stitch the dyed specimen between two specified adjacent fabrics (e.g., cotton and wool).

Place the composite specimen in a container with a specified detergent solution and

stainless steel balls.

Agitate the container at a specified temperature (e.g., 40 °C or 60 °C) for a set time (e.g., 30

minutes).[14]

Rinse and dry the specimen.
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Evaluate the change in color of the specimen and the staining of the adjacent fabrics using

the Grey Scales.

3. Colorfastness to Rubbing (ISO 105-X12):

Mount the dyed specimen onto the base of a crockmeter.[17]

Rub the specimen with a standard white cotton cloth under a specified load (9N) for a set

number of cycles (10 cycles).[17]

Perform the test under both dry and wet conditions.

Evaluate the degree of color transferred to the white cloth using the Grey Scale for Staining.

[18]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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